Cas no 2694747-55-0 (tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate)

• Product Name: tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate
• CAS No: 2694747-55-0
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• CID: 5615274
• PubChem ID: 137347631
• Update Time: 2025-05-21

tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-chloro-3-fluorophenyl)methyl]carbamate
• 2694747-55-0
• tert-Butyl 2-chloro-3-fluorobenzylcarbamate
• EN300-33050638
• tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate

• Inchi： 1S/C12H15ClFNO2/c1-12(2,3)17-11(16)15-7-8-5-4-6-9(14)10(8)13/h4-6H,7H2,1-3H3,(H,15,16)
• InChI Key： ULAYEHIAIXECJA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CNC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 259.0775346g/mol
• Monoisotopic Mass: 259.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate (CAS No. 2694747-55-0)

The compound tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate (CAS No. 2694747-55-0) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl group and the 2-chloro-3-fluorophenyl moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing new therapeutic agents and crop protection chemicals.

In recent years, the demand for fluorinated compounds like tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to incorporate halogenated aromatics for improved efficacy. The compound’s CAS No. 2694747-55-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Additionally, its role in peptide modification and prodrug design has garnered attention, particularly in the context of targeted drug delivery systems.

From a synthetic chemistry perspective, tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate exemplifies the strategic use of protecting groups in multi-step organic synthesis. The tert-butyloxycarbonyl (Boc) group is widely employed to safeguard amines during reactions, and its combination with a halogenated phenyl ring introduces steric and electronic effects that can influence reaction outcomes. This makes the compound a subject of interest in method development and catalysis studies, where precision in functional group manipulation is critical.

Environmental and regulatory considerations also play a role in the compound’s applications. As industries shift toward greener chemistry, researchers are exploring sustainable methods to synthesize tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate with minimal waste. Questions like "How to optimize the yield of CAS No. 2694747-55-0?" or "What are the alternatives to traditional solvents in its production?" are commonly raised in forums and publications. These discussions highlight the intersection of innovation and sustainability in modern chemical manufacturing.

In summary, tert-butyl N-(2-chloro-3-fluorophenyl)methylcarbamate (CAS No. 2694747-55-0) represents a versatile and high-value compound in both academic and industrial settings. Its structural complexity and functional adaptability position it at the forefront of molecular design, addressing contemporary challenges in life sciences and material innovation. As research progresses, this compound is likely to remain a focal point for advancements in chemical synthesis and applied chemistry.